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Compound of Interest

Methyl 4-(2-methoxy-2-
Compound Name:
oxoethyl)-3-nitrobenzoate

Cat. No. B140357

Overall Synthesis Pathway

The synthesis is a four-step process starting from methyl benzoate. The initial step is the
electrophilic nitration of the benzene ring to introduce a nitro group at the meta position. This is
followed by a bromination at the 4-position. The crucial carbon-carbon bond formation is then
achieved via a Heck reaction, and the final step involves the reduction of the double bond.

 To cite this document: BenchChem. ['"Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate"
synthesis pathway from methyl benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140357#methyl-4-2-methoxy-2-oxoethyl-3-
nitrobenzoate-synthesis-pathway-from-methyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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